(Dipropoxymethyl)(3-aminopropyl)phosphinic acid

• Molecular Formula: C10H24NO4P
• Molecular Weight: 253.28 g/mol
• IUPAC Name: 3-aminopropyl(dipropoxymethyl)phosphinic acid
• InChI: InChI=1S/C10H24NO4P/c1-3-7-14-10(15-8-4-2)16(12,13)9-5-6-11/h10H,3-9,11H2,1-2H3,(H,12,13)
• InChI Key: QQACCNCDFJQPCM-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(OCCC)P(=O)(CCCN)O

Description

(Dipropoxymethyl)(3-aminopropyl)phosphinic acid is a useful research compound. Its molecular formula is C10H24NO4P and its molecular weight is 253.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality (Dipropoxymethyl)(3-aminopropyl)phosphinic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Dipropoxymethyl)(3-aminopropyl)phosphinic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 0.05 g of lithium hydroxide monohydrate in 7.7 ml of water, is added a solution of 4.37 g of ethyl 3-aminopropyl(di-n-propyloxymethyl)phosphinate in 16.2 ml of ethanol. A slight exothermic reaction ensues and the reaction mixture becomes cloudy.A further 2 ml of water are added and the clear solution stirred at room temperature for 5 days. After: this time the mixture is concentrated in vacuo at 55° and the residue redissolved in water and extracted with 3×10 ml of dichloromethane. The aqueous layer is again evaporated to dryness and the residue dissolved in 20 ml of water and treated with 0.51 ml of 85% phosphoric acid. After stirring overnight, thesolid is removed by filtration. Evaporation of the filtrate and crystallisation of the residue from ethanol/ether affords 3-aminopropyl(di-n-propyloxymethyl) phosphinic acid, m.p. 223°-225°, as a white solid.